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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-2-methyl-1-

propene

CAS No.: 83558-89-8

Cat. No.: B1288627

Get Quote

Executive Summary
Compound: 3-(4-Bromophenyl)-2-methyl-1-propene CAS: 83558-89-8 Formula: C₁₀H₁₁Br

Molecular Weight: 211.10 g/mol

This guide provides a technical analysis of the mass spectrometric behavior of 3-(4-
Bromophenyl)-2-methyl-1-propene, a halogenated allylic benzene derivative often utilized as

a specialized intermediate in organic synthesis. Unlike standard alkylbenzenes, this molecule

exhibits a unique fragmentation pattern driven by the interplay between its brominated aromatic

ring and the methallyl side chain.

This document compares the Electron Ionization (EI) performance of this compound against

structural isomers and non-halogenated analogs, providing researchers with the diagnostic

markers necessary for unambiguous identification in complex matrices.

Part 1: Structural Analysis & Ionization Physics
The Structural Lability
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The mass spectral signature of 3-(4-Bromophenyl)-2-methyl-1-propene is governed by two

structural features:

The Bromine Isotope Signature: The presence of a single bromine atom creates a distinct

1:1 doublet in the molecular ion cluster (

and

), immediately categorizing the analyte as a mono-brominated species.

Benzylic-Allylic Stabilization: The bond connecting the aromatic ring to the methallyl group is

both benzylic and allylic relative to the double bond. However, the primary fragmentation

point is the cleavage of the bond beta to the aromatic ring, releasing the stable 4-

bromobenzyl cation.

Fragmentation Pathway
Upon electron impact (70 eV), the molecular ion (

) undergoes a predictable decay. The dominant pathway is the loss of the methallyl radical (

), driven by the formation of the resonance-stabilized 4-bromobenzyl cation.

Figure 1: Fragmentation Mechanism

Caption: Primary fragmentation pathway showing the transition from the molecular ion to the
stable bromotropylium species.

Part 2: Mass Spectral Data Analysis
Diagnostic Ion Table
The following table summarizes the critical ions required for identification. In the absence of a

library standard, these theoretical values serve as the primary validation metrics.
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Ion Identity
m/z (Mass-to-
Charge)

Relative
Abundance (Est.)

Diagnostic
Significance

Molecular Ion (

)
210 / 212 20 - 40%

Confirmatory: 1:1

doublet confirms

mono-bromination.

Base Peak 169 / 171 100%

Structural:

Corresponds to

. The retention of the

Br doublet proves the

halogen is on the ring,

not the side chain.

Tropylium Decay 90 30 - 50%

Backbone: Loss of Br

from the tropylium ion

(

). Confirms the

aromatic core.[1]

Phenyl Cation 152 / 154 < 10%

Minor: Loss of the

methyl group and

propene tail.

Methallyl Cation 55 10 - 20%

Side Chain:

fragment from the

isobutenyl group.

Interpretation Guide
The "Doublet" Check: If the peaks at m/z 210 and 212 are not approximately equal in height,

the compound is likely contaminated or is not a mono-bromide.

The 169/171 Cluster: This cluster must be the dominant feature. If m/z 91 (unsubstituted

tropylium) is the base peak, the bromine has likely been lost before ionization (thermal

degradation) or the sample is the non-brominated analog (Methallylbenzene).
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Part 3: Comparative Performance Guide
This section compares the detectability and specificity of 3-(4-Bromophenyl)-2-methyl-1-
propene against common alternatives/isomers.

Comparison vs. Isomeric Analog: 1-Bromo-4-(1-
butenyl)benzene
A common challenge is distinguishing the methallyl isomer (branched) from the linear butenyl

isomer.

Feature
3-(4-Bromophenyl)-2-methyl-

1-propene (Target)

1-Bromo-4-(1-

butenyl)benzene (Linear
Isomer)

Side Chain Structure Branched (Isobutenyl) Linear (Butenyl)

Base Peak Mechanism

Formation of stable Benzyl

cation (

169) via simple bond cleavage.

McLafferty rearrangement

often competes, leading to

different mid-mass ions.

Key Differentiator

High abundance of m/z 55 (

) due to the stable methallyl

cation.

High abundance of m/z

29/41/57 (Ethyl/Propyl/Butyl

series).

GC Retention
Elutes earlier (lower boiling

point due to branching).

Elutes later (higher boiling

point due to linear packing).

Comparison vs. Non-Brominated Analog:
Methallylbenzene

Purpose: To demonstrate the impact of the halogen on sensitivity.

Observation: The non-brominated analog (Methallylbenzene) has a base peak at m/z 132 (

) or 117 (

).
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Performance Note: The brominated target has lower absolute sensitivity in EI mode

compared to the non-brominated analog because the ion current is split between the

and

isotopes, effectively halving the signal-to-noise ratio for the molecular ion.

Part 4: Validated Experimental Protocol
Sample Preparation Workflow
To ensure reproducible data, follow this self-validating protocol. Avoid using protic solvents

(methanol/water) during initial dissolution to prevent potential solvolysis of the allylic halide if

traces of acid are present.

Figure 2: GC-MS Analysis Workflow

Caption: Standardized workflow for the analysis of halogenated allylic aromatics.

Instrument Parameters (Agilent 5977/7890 or Equivalent)
Column: 30m x 0.25mm ID x 0.25µm film thickness (5% Phenyl-methylpolysiloxane, e.g.,

HP-5MS or DB-5MS).

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split/Splitless. 250°C. Split ratio 50:1 for high concentration, Splitless for trace analysis.

Oven Program:

Hold at 60°C for 1 min.

Ramp 20°C/min to 280°C.

Hold at 280°C for 3 min.

MS Source: Electron Ionization (EI) @ 70 eV. Source Temp: 230°C. Quad Temp: 150°C.

Solvent Delay: 3.0 min (Critical to avoid filament damage from DCM).
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Quality Control Criteria
Symmetry: Peak tailing factor must be < 1.5. (Tailing indicates active sites in the liner

degrading the allylic bromide).

Isotope Ratio: The m/z 210:212 ratio must be within 10% of the theoretical 1:1 natural

abundance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1288627/docs#comparative-mass-spectrometry-
guide-3-4-bromophenyl-2-methyl-1-propene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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